2-Methyl-4-ethylhexahydropyrimidine
Cat. No. B8519001
M. Wt: 128.22 g/mol
InChI Key: SLCHVDWAOLNLDR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05149809
Procedure details
Ninety grams (96.8% purity, 0.854 mole) 1,3-diaminopentane, 60 g acetonitrile (1.46 moles) and 3 g powdered nickel on alumina catalyst were charged to a 300 ml autoclave described in Example 1. The mixture was stirred and heated at 90° C. and 650 psig pressure for 6 hours followed by cooling to 25° C. Analysis of the filtered product on a capillary GC column showed a 42.9% conversion of 1,3-diaminopentane and 94% yield of 2-methyl-4-ethylhexahydropyrimidine.
Yield
94%
Identifiers
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REACTION_CXSMILES
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[NH2:1][CH2:2][CH2:3][CH:4]([NH2:7])[CH2:5][CH3:6].[C:8](#N)[CH3:9]>[Ni]>[CH3:8][CH:9]1[NH:7][CH:4]([CH2:5][CH3:6])[CH2:3][CH2:2][NH:1]1
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Inputs
Step One
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Name
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|
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Quantity
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0.854 mol
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Type
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reactant
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Smiles
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NCCC(CC)N
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Step Two
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Name
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Quantity
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60 g
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Type
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reactant
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Smiles
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C(C)#N
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Step Three
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Name
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Quantity
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0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
NCCC(CC)N
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Step Four
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Name
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|
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Quantity
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0 (± 1) mol
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Type
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catalyst
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Smiles
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[Ni]
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
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The mixture was stirred
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Rate
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UNSPECIFIED
|
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
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Type
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ADDITION
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|
Details
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were charged to a 300 ml autoclave
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TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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by cooling to 25° C
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Outcomes
Product
Details
Reaction Time |
6 h |
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Name
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|
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Type
|
product
|
|
Smiles
|
CC1NCCC(N1)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 94% |
Source
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Source
|
Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
